1-hydroxy-6-[(1S)-1-hydroxy-2-methylpropyl]-3-(2-methylpropyl)pyrazin-2-one
Overview
Description
Scientific Research Applications
- Neohydroxyaspergillic acid exhibits antifungal properties, particularly against Candida yeasts, including the invasive species Candida albicans . Given the limited options for treating Candida infections, this compound holds promise as a potential antifungal drug.
- Similar to its close relative, aspergillic acid, neohydroxyaspergillic acid has been found to have antibacterial effects. These properties make it relevant for combating bacterial infections .
- Neoaspergillic acid, a related compound, has demonstrated antitumoral effects. Although research on neohydroxyaspergillic acid is limited, its structural similarity suggests that it might also possess similar properties .
- The biosynthetic gene cluster responsible for neohydroxyaspergillic acid production was predicted using the aspergillic acid gene cluster as a model. Researchers confirmed the biosynthetic pathway by establishing an in vitro CRISPR-ribonucleoprotein system to individually delete genes within the cluster .
- Interestingly, neohydroxyaspergillic acid was initially discovered in Aspergillus melleus IMV 01140, a fungal strain isolated from the region surrounding the Chernobyl nuclear power plant disaster. Its antifungal activity against Candida albicans was identified during screening efforts .
- Despite its potential, large-scale production, isolation, and purification of neohydroxyaspergillic acid remain challenging. Co-cultivation methods or specialized growth conditions are required for efficient production .
- Eliminating negative transcriptional factors, such as mcrA, could further enhance neohydroxyaspergillic acid production for future studies .
Antifungal Activity
Antibacterial Effects
Antitumoral Potential
Biosynthesis Insights
Chernobyl Connection
Challenges and Future Prospects
Mechanism of Action
Target of Action
Neohydroxyaspergillic Acid, a fungal metabolite produced by A. sclerotiorum, exhibits antibiotic and antifungal activities . It inhibits the growth of various bacteria such as P. aeruginosa, M. smegmatis, S. aureus, E. coli, K. pneumoniae, B. mycoides, and B. subtilis . It also inhibits the growth of certain fungi .
Mode of Action
It is known to exhibit antibacterial, antifungal, and antiviral activities . It interacts with its targets, inhibiting their growth and proliferation .
Biochemical Pathways
The biosynthetic pathway for Neohydroxyaspergillic Acid was confirmed by establishing an in vitro CRISPR-ribonucleoprotein system to individually delete genes within the cluster . The biosynthetic gene cluster of Neohydroxyaspergillic Acid was predicted using the aspergillic acid gene cluster as a model . The production of Neohydroxyaspergillic Acid has been shown to require co-cultivation methods or special growth conditions .
Pharmacokinetics
melleus under laboratory growth conditions .
Result of Action
Neohydroxyaspergillic Acid inhibits the growth of various bacteria and fungi . It has been found to have antibacterial and antitumoral effects . The compound’s action results in the inhibition of the growth and proliferation of these organisms .
Action Environment
The production of Neohydroxyaspergillic Acid has been shown to require co-cultivation methods or special growth conditions . Environmental factors such as the presence of other organisms and specific growth conditions can influence the compound’s action, efficacy, and stability .
properties
IUPAC Name |
1-hydroxy-6-[(1S)-1-hydroxy-2-methylpropyl]-3-(2-methylpropyl)pyrazin-2-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O3/c1-7(2)5-9-12(16)14(17)10(6-13-9)11(15)8(3)4/h6-8,11,15,17H,5H2,1-4H3/t11-/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTTAJMQGQJRLDK-NSHDSACASA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC1=NC=C(N(C1=O)O)C(C(C)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)CC1=NC=C(N(C1=O)O)[C@H](C(C)C)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
240.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Neohydroxyaspergillic Acid |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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